Cas no 72528-40-6 (Phenylglycyl Cephalexin (Mixture of diastereomers))

Phenylglycyl Cephalexin (Mixture of diastereomers) structure
72528-40-6 structure
Product Name:Phenylglycyl Cephalexin (Mixture of diastereomers)
CAS No:72528-40-6
MF:C24H24N4O5S
MW:480.536164283752
CID:1005326
PubChem ID:71751622
Update Time:2025-04-20

Phenylglycyl Cephalexin (Mixture of diastereomers) Chemical and Physical Properties

Names and Identifiers

    • Phenylglycylcefalexin
    • D-Phenylglycyl Cephalexin
    • Phenylglycyl Cephalexin (Mixture of diastereomers)
    • (6R,7R)-7-[[(2R)-2-[[(2R)-2-amino-2-phenylacetyl]amino]-2-phenylacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • D-Phenylglycyl Cepha
    • (6R-trans)-D-2-Phenylglycyl-N-(2-carboxy-3-Methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl)-D-2-phenylglycinaMide
    • Cephalexin Impurity C(EP)
    • (6R,7R)-7-((R)-2-((R)-2-Amino-2-phenylacetamido)-2-phenylacetamido)-3-methyl-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
    • (6R,7R)-7-{[(2R)-2-{[(2R)-2-Amino-2-phenylacetyl]amino}-2-phenylacetyl]amino}-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • 72528-40-6
    • Cephalexin Impurity C
    • CEFADROXIL EP IMPURITY C:(6R,7R)-7-[[(2R)-2-[[(2R)-2-AMINO-2-PHENYLACETYL]AMINO]-2-PHENYLACETYL]AMINO]-3-METHYL-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLIC ACID
    • Cefadroxil EP Impurity C
    • CEFADROXILEPIMPURITYC:(6R,7R)-7-[[(2R)-2-[[(2R)-2-AMINO-2-PHENYLACETYL]AMINO]-2-PHENYLACETYL]AMINO]-3-METHYL-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLICACID
    • YKG7UX7FFX
    • DTXSID80858304
    • UNII-YKG7UX7FFX
    • Glycinamide, D-2-phenylglycyl-N-(2-carboxy-3-methyl-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-7-yl)-D-2-phenyl-, (6R-trans)-
    • (6R-trans)-2-Phenylglycyl-N-(2-carboxy-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl)-2-phenylglycinamide; Phenylglycylcefalexin; Cefalexin EP Impurity C
    • Inchi: 1S/C24H24N4O5S/c1-13-12-34-23-18(22(31)28(23)19(13)24(32)33)27-21(30)17(15-10-6-3-7-11-15)26-20(29)16(25)14-8-4-2-5-9-14/h2-11,16-18,23H,12,25H2,1H3,(H,26,29)(H,27,30)(H,32,33)/t16-,17-,18-,23-/m1/s1
    • InChI Key: KXWHDOPHWKBQHB-YTSMVRMISA-N
    • SMILES: S1CC(C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC=CC=1)NC([C@@H](C1C=CC=CC=1)N)=O)=O)=O

Computed Properties

  • Exact Mass: 480.14700
  • Monoisotopic Mass: 480.14674105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 865
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 167Ų

Experimental Properties

  • PSA: 174.11000
  • LogP: 3.62120

Phenylglycyl Cephalexin (Mixture of diastereomers) Security Information

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